Cas no 2034428-47-0 ([4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl][2-(methylthio)-3-pyridinyl]methanone)

• Product Name: [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl][2-(methylthio)-3-pyridinyl]methanone
• CAS No: 2034428-47-0
• MF: C₁₆H₂₀N₄O₃S₂
• MW: 380.485000610352
• CID: 5378823
• Update Time: 2025-07-14

[4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl][2-(methylthio)-3-pyridinyl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl][2-(methylthio)-3-pyridinyl]methanone

• Inchi： 1S/C16H20N4O3S2/c1-19-11-8-18-16(19)25(22,23)12-5-9-20(10-6-12)15(21)13-4-3-7-17-14(13)24-2/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3
• InChI Key： HTJOPTVLIURDAS-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2N(C)C=CN=2)(=O)=O)CC1)(C1=CC=CN=C1SC)=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.0±65.0 °C(Predicted)
• pka: 2.62±0.10(Predicted)

Additional information on [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl][2-(methylthio)-3-pyridinyl]methanone

Professional Introduction to Compound with CAS No. 2034428-47-0 and Product Name: [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl][2-(methylthio)-3-pyridinyl]methanone

Compound with the CAS number 2034428-47-0 and the product name [4-[(1-Methyl-1H-imidazol-2-yl)sulfonyl]-1-piperidinyl][2-(methylthio)-3-pyridinyl]methanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The synthesis and exploration of such molecules are pivotal in understanding their pharmacological properties and mechanisms of action.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical and biological characteristics. Specifically, the presence of a 1-methyl-1H-imidazol-2-yl sulfonyl moiety at the 4-position of the piperidine ring, along with a 2-(methylthio)-3-pyridinyl group attached to a methanone backbone, creates a complex system that is likely to exhibit multifaceted interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The imidazole and piperidine rings are well-known for their role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The specific arrangement of these rings in the compound with CAS No. 2034428-47-0 suggests that it may interfere with critical biological pathways by binding to specific enzymes or receptors.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex core structure. The introduction of the sulfonyl group and the methylthio substituent further complicates the synthesis but also enhances the compound's potential pharmacological activity.

Evaluation of the compound's pharmacological properties has been a focal point in recent research. Studies have shown that molecules with similar structural motifs exhibit promising effects in preclinical models. For instance, derivatives of imidazole and piperidine have demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer progression. The methanone moiety in this compound may also contribute to its bioactivity by facilitating interactions with target proteins.

The use of computational methods has been instrumental in predicting the binding affinity and mode of interaction between this compound and potential biological targets. Molecular docking studies have revealed that it can effectively bind to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention. These computational insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile.

In addition to its potential therapeutic applications, this compound has also attracted interest for its role as an intermediate in more complex drug candidates. The modular nature of its structure allows for easy modification at various positions, enabling chemists to explore different derivatives with tailored properties. This flexibility makes it a valuable building block for designing novel therapeutics targeting a wide range of diseases.

The latest research findings indicate that compounds with similar structural features may have broad-spectrum activity against multiple diseases. Preliminary studies have shown that derivatives of imidazole-piperidine hybrids can modulate inflammatory pathways, making them promising candidates for treating chronic inflammatory disorders. Furthermore, their ability to interact with DNA-binding proteins suggests potential applications in oncology.

The development of new synthetic methodologies is essential for efficient production of such complex molecules on an industrial scale. Recent advancements in flow chemistry have enabled more efficient and scalable synthesis routes for heterocyclic compounds like this one. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

As research continues to uncover new biological targets and mechanisms, compounds like those represented by CAS No. 2034428-47-0 will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing drugs with improved efficacy and reduced side effects compared to existing therapies.